N-[(1-acetylpyrrolidin-3-yl)methyl]-N-methyl-2-propan-2-ylbenzenesulfonamide

• IUPAC Name: N-[(1-acetylpyrrolidin-3-yl)methyl]-N-methyl-2-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C17H26N2O3S/c1-13(2)16-7-5-6-8-17(16)23(21,22)18(4)11-15-9-10-19(12-15)14(3)20/h5-8,13,15H,9-12H2,1-4H3
• InChI Key: ZCLVASOEAZFSKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1S(=O)(=O)N(C)CC2CCN(C2)C(=O)C
• Molecular Formula: C17H26N2O3S
• Molecular Weight: 338.5 g/mol

Description

N-[(1-acetylpyrrolidin-3-yl)methyl]-N-methyl-2-propan-2-ylbenzenesulfonamide is a chemical compound that has gained significant attention in scientific research. The compound is commonly referred to as "APIMS" and is known for its potential use in the field of medicine. APIMS has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments.

Mechanism of Action

APIMS works by inhibiting the activity of certain enzymes, specifically acetylcholinesterase and butyrylcholinesterase. These enzymes are responsible for the breakdown of acetylcholine, a neurotransmitter that plays a critical role in the function of the nervous system. By inhibiting the activity of these enzymes, APIMS increases the levels of acetylcholine in the brain, which may have therapeutic applications in the treatment of various diseases.
Biochemical and Physiological Effects:
APIMS has been shown to have a number of biochemical and physiological effects. Research has shown that APIMS can increase the levels of acetylcholine in the brain, which may improve cognitive function. APIMS has also been shown to have anti-inflammatory properties, which may have therapeutic applications in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

APIMS has a number of advantages and limitations for laboratory experiments. One advantage is that it is a highly specific inhibitor of acetylcholinesterase and butyrylcholinesterase, which makes it a useful tool for studying the function of these enzymes. One limitation is that APIMS is a relatively expensive compound, which may limit its use in some laboratory settings.

Future Directions

There are a number of future directions for research on APIMS. One area of research is the development of more potent and selective inhibitors of acetylcholinesterase and butyrylcholinesterase. Another area of research is the development of new therapeutic applications for APIMS, particularly in the treatment of neurological disorders. Additionally, research is needed to better understand the biochemical and physiological effects of APIMS and how these effects may be harnessed for therapeutic purposes.

Synthesis Methods

APIMS is synthesized through a multistep process that involves the reaction of 1-acetylpyrrolidine-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with N-methyl-N-isopropylamine to form the corresponding sulfonamide. The final step involves the reaction of the sulfonamide with formaldehyde and hydrogen gas to yield APIMS.

Scientific Research Applications

APIMS has been extensively studied for its potential use in the field of medicine. Research has shown that APIMS has the ability to inhibit the activity of certain enzymes, which may have therapeutic applications in the treatment of various diseases. APIMS has been studied for its potential use in the treatment of cancer, Alzheimer's disease, and other neurological disorders.